Cas no 61679-46-7 (Methanone, (2-chlorophenyl)(5-dodecyl-2-hydroxyphenyl)-)

• Product Name: Methanone, (2-chlorophenyl)(5-dodecyl-2-hydroxyphenyl)-
• CAS No: 61679-46-7
• MF: C₂₅H₃₃ClO₂
• MW: 400.981326818466
• CID: 470331
• PubChem ID: 71393448
• Update Time: 2025-04-19

Methanone, (2-chlorophenyl)(5-dodecyl-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-chlorophenyl)(5-dodecyl-2-hydroxyphenyl)-
• (2-chlorophenyl)-(5-dodecyl-2-hydroxyphenyl)methanone
• DTXSID80815210
• (2-Chlorophenyl)(5-dodecyl-2-hydroxyphenyl)methanone
• 61679-46-7

• Inchi： 1S/C25H33ClO2/c1-2-3-4-5-6-7-8-9-10-11-14-20-17-18-24(27)22(19-20)25(28)21-15-12-13-16-23(21)26/h12-13,15-19,27H,2-11,14H2,1H3
• InChI Key： XEXCTCVLWHUFJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=C(C=CC(=C1)CCCCCCCCCCCC)O)=O

Computed Properties

• Exact Mass: 400.21709
• Monoisotopic Mass: 400.2169080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3